5-methyl-N-(1,2,2-trimethylpropyl)-2-thiophenecarboxamide

• IUPAC Name: N-(3,3-dimethylbutan-2-yl)-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C12H19NOS/c1-8-6-7-10(15-8)11(14)13-9(2)12(3,4)5/h6-7,9H,1-5H3,(H,13,14)
• InChI Key: CLGIUCWRIXPHDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NC(C)C(C)(C)C
• Molecular Formula: C12H19NOS
• Molecular Weight: 225.35 g/mol

Description

5-methyl-N-(1,2,2-trimethylpropyl)-2-thiophenecarboxamide, also known as MTPTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

5-methyl-N-(1,2,2-trimethylpropyl)-2-thiophenecarboxamide works by binding to specific receptors in the body, including the sigma-1 receptor and the NMDA receptor. By modulating the activity of these receptors, this compound can help to protect neurons from damage and improve their overall function. It has also been shown to have anti-inflammatory and antioxidant properties, which further contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function and memory in animal models of neurodegenerative diseases. It has also been found to reduce inflammation and oxidative stress in the brain, which can contribute to the development of these diseases. In addition, this compound has been shown to have analgesic properties, making it a potential treatment for chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-N-(1,2,2-trimethylpropyl)-2-thiophenecarboxamide in lab experiments is that it has been shown to be relatively safe and well-tolerated in animal models. However, its mechanism of action is not yet fully understood, which can make it difficult to design experiments that target specific pathways or receptors. In addition, the synthesis of this compound can be time-consuming and expensive, which can limit its availability for research purposes.

Future Directions

There are several potential future directions for research on 5-methyl-N-(1,2,2-trimethylpropyl)-2-thiophenecarboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Further studies are needed to determine the optimal dosage and administration route for this compound in these conditions. Additionally, this compound has been shown to have potential as a treatment for chronic pain, and more research is needed to explore this application further. Finally, the mechanism of action of this compound is not yet fully understood, and further studies are needed to elucidate its effects on specific receptors and pathways in the body.

Scientific Research Applications

5-methyl-N-(1,2,2-trimethylpropyl)-2-thiophenecarboxamide has been found to have potential applications in various scientific fields, including medicinal chemistry, neuroscience, and biochemistry. It has been shown to have neuroprotective properties and has been investigated as a potential treatment for neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. This compound has also been studied for its ability to modulate the activity of certain enzymes and receptors in the body, making it a promising target for drug development.